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Compound of Interest

Compound Name: Evobrutinib

Cat. No.: B607390

Technical Support Center: Evobrutinib In-Vitro
Experiments

This guide provides researchers, scientists, and drug development professionals with essential
information for optimizing the use of Evobrutinib in in-vitro cell culture experiments. It includes
frequently asked questions (FAQSs), troubleshooting advice, and detailed experimental
protocols.

Frequently Asked Questions (FAQs) & Troubleshooting
Q1: What is the primary mechanism of action for Evobrutinib?

Evobrutinib is an oral, highly selective, and covalent inhibitor of Bruton's Tyrosine Kinase
(BTK).[1][2][3] BTK is a crucial enzyme in the signaling pathways of various immune cells,
including B cells and myeloid cells.[4] Evobrutinib works by binding to BTK and preventing its
activation, thereby interfering with B-cell receptor (BCR) and Fc receptor-mediated signaling.[2]
[5] This inhibition ultimately suppresses the activation, proliferation, and cytokine release of B
cells and modulates the activity of innate immune cells like macrophages.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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